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Compound of Interest
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Cat. No.: B1234575 Get Quote

This guide provides comprehensive safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling Erucate, which commonly refers to

Erucic acid or its esters such as Ethyl Erucate. While generally not classified as a hazardous

substance, adherence to proper laboratory practices is crucial to ensure personnel safety and

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Erucic acid may cause skin, eye, and respiratory irritation.[1][2] Therefore, appropriate personal

protective equipment should be worn to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other

suitable materials should be

worn to prevent skin contact.

[3]

Eye & Face Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes. A face shield may be

necessary when handling

larger quantities.[3]

Skin & Body Protection Laboratory coat

Should be worn to protect skin

and clothing from potential

contamination.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.[1][4]

Operational and Handling Plan
A systematic approach to handling Erucate in the laboratory will minimize risks and ensure a

safe working environment.

Engineering Controls:

Work in a well-ventilated area.[4] A chemical fume hood is recommended, especially when

heating the substance or if vapors/aerosols are likely to be generated.[5]

Safe Handling Practices:

Read the Safety Data Sheet (SDS) thoroughly before use.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[1]
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Keep containers tightly closed when not in use.

Avoid generating dust or aerosols.

Keep away from ignition sources as it is combustible.[4]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[1]

[4] If irritation persists, get medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1][4] If eye irritation

persists, get medical advice.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek medical attention if you feel

unwell.[4]

Disposal Plan
Dispose of Erucate and any contaminated materials in accordance with local, state, and

federal regulations.

Waste Characterization: While not typically a federally regulated hazardous waste, it is the

generator's responsibility to make a final waste determination.

Containerization: Collect waste in a designated, compatible, and properly labeled container.

[6][7]

Disposal Method: Do not dispose of down the drain or in regular trash unless permitted by

local regulations.[2] Contact your institution's environmental health and safety department for
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specific disposal procedures.[6]

Physical and Chemical Properties
Property Erucic Acid Ethyl Erucate

CAS Number 112-86-7[2][4] 37910-77-3

Molecular Formula C₂₂H₄₂O₂[4] C₂₄H₄₆O₂

Melting Point 31-33 °C[4] N/A

Boiling Point 358 °C at 533 hPa[4] N/A

Flash Point 113 °C (closed cup)[1][2][4] > 110 °C

Density 0.86 g/cm³[2][4] N/A

Experimental Workflow
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Safe Handling Workflow for Erucate

Preparation

Handling

Spill & Exposure Disposal

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood if necessary)

Proceed to Handling

Handle with Care
(Avoid contact and generation of dust/aerosols)

In Case of Spill:
Absorb with inert material

If Spill Occurs

In Case of Exposure:
Follow First Aid Procedures

If Exposure Occurs

Collect Waste in a
Labeled, Compatible Container

After Use

Dispose of According to
Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Erucate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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